5-allyl-N-(3-methoxyphenethyl)-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide

• IUPAC Name: N-[2-(3-methoxyphenyl)ethyl]-3-oxo-2-phenyl-5-prop-2-enylpyrazolo[4,3-c]pyridine-7-carboxamide
• InChI: InChI=1S/C25H24N4O3/c1-3-14-28-16-21(24(30)26-13-12-18-8-7-11-20(15-18)32-2)23-22(17-28)25(31)29(27-23)19-9-5-4-6-10-19/h3-11,15-17H,1,12-14H2,2H3,(H,26,30)
• InChI Key: YOHKPJIBLDMJPU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CCNC(=O)C2=CN(C=C3C2=NN(C3=O)C4=CC=CC=C4)CC=C
• Molecular Formula: C25H24N4O3
• Molecular Weight: 428.5 g/mol

Description

The compound is a pyrazolopyridine derivative, which is a class of compounds that contain a pyrazole ring fused to a pyridine ring. The pyrazole ring is a five-membered ring with two nitrogen atoms, and the pyridine ring is a six-membered ring with one nitrogen atom. This compound has various substituents on the rings, including an allyl group, a methoxyphenethyl group, and a carboxamide group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of the atoms and the bonds between them. The presence of the nitrogen atoms in the rings would likely result in the compound having a planar structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups it contains. For example, the allyl group could undergo reactions with electrophiles, and the carboxamide group could participate in condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups it contains. For example, the presence of the nitrogen atoms and the oxygen atom could result in the compound being able to form hydrogen bonds, which could affect its solubility.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, some pyrazolopyridine derivatives have been found to have biological activity, such as antitubulin activity.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and its biological activity. Proper precautions should be taken when handling this compound, including the use of personal protective equipment.

Future Directions

Future research on this compound could involve studying its synthesis, its reactivity, and its potential uses. For example, it could be investigated for potential biological activity, such as anticancer or antimicrobial activity.